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Compound of Interest

Compound Name:
1-Bromo-5-methoxy-2,4-

dinitrobenzene

Cat. No.: B188455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-5-methoxy-2,4-dinitrobenzene
is publicly available. The following guide is compiled from data on structurally similar

compounds, including 1-bromo-2,4-dinitrobenzene and other aromatic nitro compounds. All

safety and handling procedures should be conducted with the utmost caution, and a thorough

risk assessment should be performed by qualified personnel before commencing any work with

this chemical.

Executive Summary
1-Bromo-5-methoxy-2,4-dinitrobenzene is a specialized chemical probe used in biochemical

research, notably as a selective inhibitor of the yeast Endoplasmic Reticulum Oxidase 1

(ERO1). Due to the presence of nitro groups and a bromine atom on an aromatic ring, this

compound is predicted to be hazardous. This guide provides a comprehensive overview of the

extrapolated safety and handling precautions necessary for the safe use of this compound in a

laboratory setting. All quantitative data is presented in tabular format for clarity, and detailed

experimental protocols and logical workflows are provided.

Hazard Identification and Classification
Based on data from analogous compounds, 1-Bromo-5-methoxy-2,4-dinitrobenzene is

anticipated to possess the following hazards.
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Pictograms (Predicted):

alt text

alt text

alt text

Signal Word (Predicted): Danger

Predicted Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled.[1]

Causes severe skin burns and eye damage.[1]

May cause an allergic skin reaction.

May be harmful to aquatic life with long-lasting effects.

Precautionary Statements (Recommended):

Do not breathe dust/fume/gas/mist/vapors/spray.

Wash face, hands, and any exposed skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

Physical and Chemical Properties
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Property
Data for 1-Bromo-5-
methoxy-2,4-
dinitrobenzene (Predicted)

Data for 1-Bromo-2,4-
dinitrobenzene (Reference)

Molecular Formula C₇H₅BrN₂O₅ C₆H₃BrN₂O₄[2]

Molecular Weight 277.03 g/mol 247.00 g/mol [2]

Appearance Solid (Predicted) Yellow Crystalline Solid[3]

Melting Point Not available 71-73 °C[3]

Boiling Point Not available Not available

Solubility Not available Partly miscible in water[3]

Handling and Storage
4.1 Safe Handling:

Engineering Controls: Work in a well-ventilated laboratory, preferably within a certified

chemical fume hood.[4][5] Ensure that eyewash stations and safety showers are readily

accessible.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and chemical safety goggles.[4][5]

Hygiene: Do not eat, drink, or smoke in the laboratory.[4][5] Wash hands thoroughly after

handling the compound, even if gloves were worn.

Procedural: Avoid the formation of dust and aerosols.[4] Use non-sparking tools and avoid

sources of ignition, as polynitro aromatic compounds can be explosive.[5]

4.2 Safe Storage:

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[4]

Containers: Keep containers tightly closed and properly labeled.[4]
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Emergency Procedures
5.1 First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][5]

5.2 Accidental Release Measures:

Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including

respiratory protection. Avoid breathing dust.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Containment and Cleanup: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal. For large spills,

dike the area to prevent spreading.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of 1-Bromo-5-methoxy-
2,4-dinitrobenzene.

Risk Assessment: Before starting, perform a comprehensive risk assessment for all

chemicals and procedures involved.
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PPE: Don a lab coat, chemical safety goggles, and nitrile gloves.

Work Area Preparation: Ensure the chemical fume hood is operational. Place an absorbent

bench liner on the work surface.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount

of 1-Bromo-5-methoxy-2,4-dinitrobenzene into the vial using a spatula. Avoid creating

dust.

Solvent Addition: In the fume hood, add the appropriate solvent to the vial using a calibrated

pipette.

Dissolution: Cap the vial securely and mix by gentle inversion or vortexing until the solid is

completely dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Storage: Store the stock solution in a cool, dark, and well-ventilated area, following the

storage guidelines in Section 4.2.

Waste Disposal: Dispose of all contaminated materials (e.g., weigh boats, pipette tips,

gloves) in a designated hazardous waste container.

Cleanup: Wipe down the work area with an appropriate solvent and decontaminate all

equipment used. Wash hands thoroughly.

Visualizations
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Hazard

Small Spill?

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Large Spill or Unknown Hazard

No

Contain Spill with Absorbent Material

Carefully Collect Material
Avoid Dust Generation

Place in Labeled Hazardous Waste Container

Decontaminate Area and Equipment

Contact Emergency Services / EH&S

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Handling 1-Bromo-5-methoxy-2,4-dinitrobenzene

Hazard Assessment:
- Toxic (Inhalation, Dermal, Ingestion)

- Corrosive (Skin/Eyes)
- Potential Allergen

Eye Protection Hand Protection Body Protection Respiratory Protection

Chemical Safety Goggles Chemical-Resistant Gloves (Nitrile) Lab Coat Work in a Fume Hood Respirator (if dust/aerosols are generated outside a hood)

Click to download full resolution via product page

Caption: Logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188455#1-bromo-5-methoxy-2-4-dinitrobenzene-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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